Cas no 52091-04-0 (4,5-Dimethyl -1h-pyrrole-3-propionic acid)
52091-04-0 structure
Product Name:4,5-Dimethyl -1h-pyrrole-3-propionic acid
CAS No:52091-04-0
MF:C9H13NO2
MW:167.205022573471
CID:2189479
PubChem ID:44718691
Update Time:2025-04-21
4,5-Dimethyl -1h-pyrrole-3-propionic acid Chemical and Physical Properties
Names and Identifiers
-
- 4,5-Dimethyl -1h-pyrrole-3-propionic acid
- 52091-04-0
- DB-305261
- 2,3-dimethyl-pyrrole-4-propionic acid
- SCHEMBL1171886
-
- Inchi: 1S/C9H13NO2/c1-6-7(2)10-5-8(6)3-4-9(11)12/h5,10H,3-4H2,1-2H3,(H,11,12)
- InChI Key: FULCXYHVUSUUBM-UHFFFAOYSA-N
- SMILES: OC(CCC1=CNC(C)=C1C)=O
Computed Properties
- Exact Mass: 167.094628657Da
- Monoisotopic Mass: 167.094628657Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 53.1Ų
4,5-Dimethyl -1h-pyrrole-3-propionic acid Related Literature
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
52091-04-0 (4,5-Dimethyl -1h-pyrrole-3-propionic acid) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
- 2229220-02-2(3-(1-bromo-2-methylpropan-2-yl)-4-chloro-2-fluoropyridine)
- 893939-57-6(ethyl 2-3-(3,4-dimethoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylpropanoate)
Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk